Cas no 898772-27-5 ([3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone)

[3-(Azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone is a fluorinated aromatic ketone derivative featuring an azetidine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which combines a rigid aromatic core with a flexible azetidine moiety. The presence of difluorophenyl and azetidinylmethyl groups enhances its potential as a intermediate for bioactive molecule synthesis, particularly in targeting selective enzyme inhibition or receptor modulation. Its well-defined molecular architecture offers opportunities for further functionalization, making it valuable for structure-activity relationship (SAR) studies. The compound's purity and stability under standard conditions ensure reliable performance in synthetic applications.
[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone structure
898772-27-5 structure
Product Name:[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone
CAS No:898772-27-5
MF:C17H15F2NO
MW:287.303911447525
MDL:MFCD03842110
CID:868301
PubChem ID:24724884
Update Time:2025-06-07

[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • [3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone
    • 3'-AZETIDINOMETHYL-3,5-DIFLUOROBENZOPHENONE
    • 3'-AZETIDIN-1-YLMETHYL-3,5-DIFLUOROBENZOPHENONE
    • 898772-27-5
    • 1-{[3-(3,5-DIFLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • SB51073
    • DTXSID70643281
    • {3-[(Azetidin-1-yl)methyl]phenyl}(3,5-difluorophenyl)methanone
    • (3-(Azetidin-1-ylmethyl)phenyl)(3,5-difluorophenyl)methanone
    • AKOS016020601
    • MFCD03842110
    • MDL： MFCD03842110
    • Inchi： 1S/C17H15F2NO/c18-15-8-14(9-16(19)10-15)17(21)13-4-1-3-12(7-13)11-20-5-2-6-20/h1,3-4,7-10H,2,5-6,11H2
    • InChI Key： MUNRIUVVYCTSMA-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CCC1)=O)F

Computed Properties

  • Exact Mass: 287.11200
  • Monoisotopic Mass: 287.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.33940

[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone Pricemore >>

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[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone Suppliers

Amadis Chemical Company Limited
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(CAS:898772-27-5)[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone
Order Number:A1189477
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:09
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898772-27-5)[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone
A1189477
Purity:99%
Quantity:1g
Price ($):393.0
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